Cas no 1704333-49-2 (4-(4-Bromo-3-methylphenyl)but-3-en-2-amine)

• Product Name: 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine
• CAS No: 1704333-49-2
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5753518
• PubChem ID: 103091622
• Update Time: 2025-05-27

4-(4-Bromo-3-methylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2003027
• 1704333-49-2
• 4-(4-bromo-3-methylphenyl)but-3-en-2-amine
• 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine

• Inchi： 1S/C11H14BrN/c1-8-7-10(4-3-9(2)13)5-6-11(8)12/h3-7,9H,13H2,1-2H3/b4-3+
• InChI Key： OEZDKJHUIYWPSH-ONEGZZNKSA-N
• SMILES： BrC1C=CC(=CC=1C)/C=C/C(C)N

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine

Recent Advances in the Study of 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine (CAS: 1704333-49-2) and Its Applications in Chemical Biology and Medicine

The compound 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine (CAS: 1704333-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential roles in drug discovery.

Recent literature indicates that 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its brominated aromatic ring and amine functional group make it a versatile building block for the development of novel compounds targeting neurological disorders, inflammatory diseases, and cancer. Studies have demonstrated its utility in the synthesis of small-molecule inhibitors and modulators of specific protein-protein interactions, which are critical in disease pathways.

One of the most notable findings in recent research is the compound's role in the inhibition of certain kinases involved in inflammatory signaling pathways. In vitro and in vivo studies have shown that derivatives of 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine exhibit promising anti-inflammatory and anti-proliferative activities. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine, facilitating its broader application in medicinal chemistry. Researchers have optimized reaction conditions to improve yield and purity, which is crucial for its use in high-throughput screening and drug development pipelines.

In addition to its therapeutic potential, recent studies have explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into how modifications to the core structure can enhance its biological activity and selectivity. These insights are invaluable for the design of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine-based therapies. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring these potential therapies to market.

In conclusion, 4-(4-Bromo-3-methylphenyl)but-3-en-2-amine (CAS: 1704333-49-2) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibition to anti-inflammatory activity, underscore its potential as a valuable tool in drug discovery. Continued research and development efforts will be critical to unlocking its full therapeutic potential and addressing the remaining challenges in its clinical application.